Cas no 1092447-96-5 (2-Isopropoxy-3-methyl-benzoic acid)

• Product Name: 2-Isopropoxy-3-methyl-benzoic acid
• CAS No: 1092447-96-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2112905
• Update Time: 2023-08-04

2-Isopropoxy-3-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-isopropoxy-3-methylbenzoic acid
• 2-isopropoxy-3-methyl-benzoic acid
• JWJROCGWYJMKLG-UHFFFAOYSA-N
• 3-methyl-2-(propan-2-yloxy)benzoic acid
• 2-Isopropoxy-3-methyl-benzoic acid

• Inchi： 1S/C11H14O3/c1-7(2)14-10-8(3)5-4-6-9(10)11(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： JWJROCGWYJMKLG-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CC=1C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5